N-(2-Hydroxy-naphthalen-1-ylmethylene)-4-methyl-benzenesulfonamide

• IUPAC Name: (NE)-N-[(2-hydroxynaphthalen-1-yl)methylidene]-4-methylbenzenesulfonamide
• InChI: InChI=1S/C18H15NO3S/c1-13-6-9-15(10-7-13)23(21,22)19-12-17-16-5-3-2-4-14(16)8-11-18(17)20/h2-12,20H,1H3/b19-12+
• InChI Key: WCYGPLQLYOSVIH-XDHOZWIPSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N=CC2=C(C=CC3=CC=CC=C32)O
• Isomeric SMILES: CC1=CC=C(C=C1)S(=O)(=O)/N=C/C2=C(C=CC3=CC=CC=C32)O
• Molecular Formula: C18H15NO3S
• DSSTOX Substance ID: DTXSID101322355
• Molecular Weight: 325.4 g/mol
• Solubility: 30.8 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 314248-24-3

Description

“N-(2-Hydroxy-naphthalen-1-ylmethylene)-benzenesulfonamide” is a chemical compound. Its molecular formula is C17H13NO3S. It’s worth noting that there’s a similar compound called “N-(4-((2-HYDROXY-NAPHTHALEN-1-YLMETHYLENE)-AMINO)-PHENYL)-ACETAMIDE” with the molecular formula C19H16N2O2.

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed using techniques like X-ray diffraction, NMR, IR, and UV-Vis spectral techniques. These techniques can provide detailed information about the molecular structure of the compound.

Scientific Research Applications

Chelating Ligands in Coordination Chemistry

. . The compound’s structure allows it to form stable complexes with metal ions, making it valuable for applications in catalysis, sensors, and materials science.

Fluorescent Probes for Mitochondrial pH Imaging

A specific derivative, 4-(2-(6-hydroxynaphthalen-2-yl)vinyl)-1-methylpyridin-1-ium , was synthesized based on the compound’s structure. . Its large Stokes shift (196 nm) reduces interference from excitation light, making it suitable for visualizing mitochondrial pH fluctuations in live cells.

Fluorescent Detection of Aluminum Ions

Another derivative, 1-((2-hydroxynaphthalen-1-yl)methylene)urea (OCN) , has been studied for its fluorescence properties and its ability to detect aluminum ions. . This suggests potential applications in environmental monitoring and metal ion sensing.

Mechanism of Action

Target of Action

It is known that schiff bases, such as this compound, have often been used as chelating ligands in the field of coordination chemistry .

Mode of Action

Schiff base compounds can be classified by their photochromic and thermochromic characteristics . This suggests that the compound may interact with its targets through light-induced or temperature-induced changes.

Biochemical Pathways

The compound’s potential photochromic and thermochromic properties suggest that it may influence pathways related to light and temperature sensing or regulation .

Result of Action

Given its potential photochromic and thermochromic properties, it may induce changes in cellular processes related to light and temperature sensing or regulation .

Action Environment

Given its potential photochromic and thermochromic properties, factors such as light exposure and ambient temperature could potentially influence its action .